Cas no 1355188-47-4 (2-Methyl-6-methylamino-nicotinic acid methyl ester)

2-Methyl-6-methylamino-nicotinic acid methyl ester is a specialized organic compound with applications in pharmaceutical and agrochemical research. Its structure, featuring a methyl ester and methylamino substituents on a nicotinic acid backbone, makes it a valuable intermediate in the synthesis of more complex molecules. The compound exhibits favorable reactivity due to its functional groups, enabling efficient modifications for targeted applications. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in laboratory settings. Researchers value this compound for its potential in developing bioactive derivatives, particularly in medicinal chemistry where nicotinic acid analogs are of interest.
2-Methyl-6-methylamino-nicotinic acid methyl ester structure
1355188-47-4 structure
Product Name:2-Methyl-6-methylamino-nicotinic acid methyl ester
CAS No:1355188-47-4
MF:C9H12N2O2
MW:180.203782081604
CID:5218066
Update Time:2025-05-20

2-Methyl-6-methylamino-nicotinic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-6-methylamino-nicotinic acid methyl ester
    • Inchi: 1S/C9H12N2O2/c1-6-7(9(12)13-3)4-5-8(10-2)11-6/h4-5H,1-3H3,(H,10,11)
    • InChI Key: ZVCUBHUNTZFYAB-UHFFFAOYSA-N
    • SMILES: C1(C)=NC(NC)=CC=C1C(OC)=O

2-Methyl-6-methylamino-nicotinic acid methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM499890-1g
Methyl2-methyl-6-(methylamino)nicotinate
1355188-47-4 97%
1g
$446 2022-06-13

Additional information on 2-Methyl-6-methylamino-nicotinic acid methyl ester

Introduction to 2-Methyl-6-methylamino-nicotinic Acid Methyl Ester (CAS No. 1355188-47-4)

2-Methyl-6-methylamino-nicotinic acid methyl ester, identified by its Chemical Abstracts Service (CAS) number 1355188-47-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the nicotinic acid derivative family, which is well-known for its biological activities and potential therapeutic applications. The unique structural features of this molecule, including its methyl and amino substituents, contribute to its distinct chemical properties and biological interactions, making it a subject of intense research interest.

The synthesis of 2-Methyl-6-methylamino-nicotinic acid methyl ester involves a series of carefully orchestrated chemical reactions that highlight the precision required in pharmaceutical manufacturing. The process typically begins with the modification of nicotinic acid precursors, where selective alkylation and amination steps are employed to introduce the methyl groups at the designated positions. This synthetic route underscores the importance of regioselectivity and reaction optimization to achieve high yields and purity levels, which are critical for pharmaceutical applications.

One of the most compelling aspects of 2-Methyl-6-methylamino-nicotinic acid methyl ester is its potential role as a bioactive molecule. Nicotinic acid derivatives have been extensively studied for their ability to modulate various biological pathways, particularly those involving neurotransmitter systems and metabolic processes. Recent research has highlighted the compound's interaction with nicotinic acetylcholine receptors (nAChRs), which are integral to neural communication and have implications in conditions such as Alzheimer's disease, Parkinson's disease, and nicotine addiction. The presence of both methyl and amino groups in the structure enhances its binding affinity and specificity, making it a promising candidate for further pharmacological exploration.

Moreover, studies have begun to explore the therapeutic potential of 2-Methyl-6-methylamino-nicotinic acid methyl ester in inflammation and immune modulation. Emerging evidence suggests that certain nicotinic acid derivatives can influence cytokine production and immune cell function, offering a novel approach to treating chronic inflammatory disorders. The compound's ability to interact with both central nervous system receptors and peripheral immune cells positions it as a multifaceted therapeutic agent with broad applicability.

The chemical properties of 2-Methyl-6-methylamino-nicotinic acid methyl ester also make it an attractive scaffold for drug design. Its structural versatility allows for modifications that can fine-tune its pharmacokinetic profile, including solubility, stability, and metabolic clearance. These attributes are crucial for developing orally active drugs that can reach therapeutic concentrations efficiently. Computational modeling and high-throughput screening techniques have been employed to identify derivatives with enhanced efficacy and reduced side effects, further validating the importance of this compound in medicinal chemistry.

In clinical research, 2-Methyl-6-methylamino-nicotinic acid methyl ester is being evaluated in preclinical models to assess its potential as a treatment for neurological disorders. Initial findings indicate that it may exert neuroprotective effects by mitigating oxidative stress and inhibiting neuroinflammatory pathways. Additionally, its interaction with nAChRs suggests possible applications in cognitive enhancement and memory improvement. These preliminary results have generated excitement within the scientific community and may pave the way for future clinical trials.

The synthesis and characterization of 2-Methyl-6-methylamino-nicotinic acid methyl ester also contribute to advancements in analytical chemistry. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed techniques to study its molecular structure and purity. These analytical methods not only ensure the quality of the compound but also provide insights into its degradation pathways and metabolic fate, which are essential for understanding its pharmacological behavior.

Future directions in research on 2-Methyl-6-methylamino-nicotinic acid methyl ester include exploring its role in metabolic diseases such as diabetes and obesity. Nicotinic acid derivatives have shown promise in improving insulin sensitivity and lipid metabolism, suggesting that this compound could be part of novel therapeutic strategies for these conditions. Furthermore, investigating its interactions with other drug targets may uncover additional therapeutic applications beyond those currently under investigation.

The development of 2-Methyl-6-methylamino-nicotinic acid methyl ester as a pharmaceutical agent also emphasizes the importance of sustainable chemistry practices. Green chemistry principles are being integrated into synthetic routes to minimize waste generation, reduce energy consumption, and utilize environmentally friendly solvents. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing while maintaining high standards of product quality.

In conclusion,2-Methyl-6-methylamino-nicotinic acid methyl ester (CAS No. 1355188-47-4) represents a significant advancement in pharmaceutical chemistry with diverse biological activities and therapeutic potential. Its unique structural features make it a valuable scaffold for drug design, while ongoing research continues to uncover new applications in neurological disorders, inflammation, and metabolic diseases. As our understanding of its pharmacological properties deepens, 2-Methyl-6-methylamino-nicotinic acid methyl ester is poised to play a crucial role in future medical innovations.

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